Cas no 1540649-47-5 (2-iodo-1,3oxazolo4,5-bpyridine)

• Product Name: 2-iodo-1,3oxazolo4,5-bpyridine
• CAS No: 1540649-47-5
• MF: C₆H₃IN₂O
• MW: 246.005293130875
• MDL: MFCD26679065
• CID: 5244840
• Update Time: 2025-06-08

2-iodo-1,3oxazolo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-b]pyridine, 2-iodo-
• 2-iodo-1,3oxazolo4,5-bpyridine

• MDL： MFCD26679065
• Inchi： 1S/C6H3IN2O/c7-6-9-5-4(10-6)2-1-3-8-5/h1-3H
• InChI Key： IXJKGLAQSFRCRH-UHFFFAOYSA-N
• SMILES： C12N=C(I)OC1=CC=CN=2

Additional information on 2-iodo-1,3oxazolo4,5-bpyridine

Introduction to 2-iodo-1,3-oxazolo[4,5-bpyridine] (CAS No: 1540649-47-5)

2-iodo-1,3-oxazolo[4,5-bpyridine] (CAS No: 1540649-47-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of oxazolopyridines, which are known for their broad spectrum of biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of an iodine substituent at the 2-position enhances its utility as a synthetic intermediate in the development of more complex molecular architectures.

The structure of 2-iodo-1,3-oxazolo[4,5-bpyridine] consists of a fused ring system comprising an oxazole ring and a pyridine ring. This arrangement creates a conformationally flexible scaffold that can interact with various biological targets. The iodine atom serves as a handle for further functionalization via cross-coupling reactions, making this compound a valuable building block in drug discovery efforts.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. 2-iodo-1,3-oxazolo[4,5-bpyridine] has been extensively studied for its potential applications in the synthesis of small-molecule inhibitors targeting critical biological pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of 2-iodo-1,3-oxazolo[4,5-bpyridine] is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds that mimic natural product structures known for their therapeutic efficacy. The ability to introduce diverse functional groups at the iodine-bearing position allows for the creation of libraries of compounds with tailored biological activities.

The pharmaceutical industry has shown particular interest in 2-iodo-1,3-oxazolo[4,5-bpyridine] due to its potential as an intermediate in the development of next-generation therapeutics. Its incorporation into drug candidates has led to the discovery of several promising lead compounds that are currently undergoing further optimization. These efforts are supported by advances in computational chemistry and high-throughput screening techniques, which have accelerated the process of identifying novel bioactive molecules.

Moreover, the synthesis of 2-iodo-1,3-oxazolo[4,5-bpyridine] has been refined through various methodologies to ensure high yields and purity. Modern synthetic approaches often involve palladium-catalyzed cross-coupling reactions, which provide efficient routes to complex heterocyclic systems. These methods have enabled chemists to access derivatives with improved pharmacokinetic profiles and reduced toxicity.

Recent publications highlight the versatility of 2-iodo-1,3-oxazolo[4,5-bpyridine] in medicinal chemistry. For example, researchers have reported its use in generating inhibitors targeting protein-protein interactions relevant to neurodegenerative diseases. The compound’s ability to modulate these interactions opens up new avenues for therapeutic intervention.

The growing body of evidence supporting the biological relevance of 2-iodo-1,3-oxazolo[4,5-bpyridine] underscores its importance as a tool compound in drug discovery. As research continues to uncover new applications for this molecule, it is likely that its role in developing innovative therapeutics will expand further. Collaborative efforts between academia and industry are essential to fully realize its potential and bring new treatments to patients worldwide.

In conclusion,2-iodo-1,3-oxazolo[4,5-bpyridine] (CAS No: 1540649-47-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel bioactive molecules. As our understanding of its pharmacological properties grows， so too does its promise as a key intermediate in the fight against human disease.